![molecular formula C23H37N3O5 B3949441 N-[2-(diethylamino)ethyl]-1-(4-ethylbenzyl)-4-piperidinecarboxamide oxalate](/img/structure/B3949441.png)
N-[2-(diethylamino)ethyl]-1-(4-ethylbenzyl)-4-piperidinecarboxamide oxalate
Overview
Description
N-[2-(diethylamino)ethyl]-1-(4-ethylbenzyl)-4-piperidinecarboxamide oxalate, commonly known as Etizolam, is a thienodiazepine drug that is primarily used for its anxiolytic and sedative properties. It is a benzodiazepine analog that has been widely researched for its potential therapeutic applications in the field of neuroscience.
Mechanism of Action
Etizolam acts on the GABA-A receptor, which is a major inhibitory neurotransmitter in the central nervous system. It enhances the binding of GABA to the receptor, resulting in an increase in chloride ion influx into the neuron, leading to hyperpolarization and a decrease in neuronal excitability.
Biochemical and Physiological Effects:
Etizolam has been shown to have a variety of biochemical and physiological effects, including reducing anxiety, inducing sedation, and relaxing muscles. It has also been shown to have anticonvulsant and amnesic properties.
Advantages and Limitations for Lab Experiments
Etizolam has several advantages for use in lab experiments, including its high potency and selectivity for the GABA-A receptor. However, it also has limitations, including its potential for abuse and dependence, and its potential to cause respiratory depression and other adverse effects.
Future Directions
There are several future directions for research on Etizolam, including further exploration of its therapeutic potential for anxiety disorders, insomnia, and muscle spasms. Additionally, research could focus on developing new analogs of Etizolam with improved efficacy and safety profiles. Finally, further studies could explore the long-term effects of Etizolam use on cognitive function and other physiological systems.
Scientific Research Applications
Etizolam has been extensively studied for its potential therapeutic applications in the field of neuroscience. It has been shown to have anxiolytic, sedative, and muscle relaxant properties, making it a potential candidate for the treatment of anxiety disorders, insomnia, and muscle spasms.
properties
IUPAC Name |
N-[2-(diethylamino)ethyl]-1-[(4-ethylphenyl)methyl]piperidine-4-carboxamide;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H35N3O.C2H2O4/c1-4-18-7-9-19(10-8-18)17-24-14-11-20(12-15-24)21(25)22-13-16-23(5-2)6-3;3-1(4)2(5)6/h7-10,20H,4-6,11-17H2,1-3H3,(H,22,25);(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPMVZNOMVABVTJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CN2CCC(CC2)C(=O)NCCN(CC)CC.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H37N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.